Cas no 852400-01-2 (5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid)

5-(4-Methylphenyl)-2-(piperidin-1-yl)-1,3-thiazolo[4,5-b]pyridine-7-carboxylic acid is a heterocyclic compound featuring a thiazolopyridine core functionalized with a 4-methylphenyl group, a piperidine moiety, and a carboxylic acid substituent. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the carboxylic acid group enhances solubility and offers a handle for further derivatization, while the piperidine and aromatic components may contribute to binding affinity in target interactions. Its rigid fused-ring system could improve metabolic stability, making it a candidate for exploratory research in drug discovery or as an intermediate in synthetic applications.
5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid structure
852400-01-2 structure
Product name:5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid
CAS No:852400-01-2
MF:C19H19N3O2S
MW:353.438062906265
CID:3108035
PubChem ID:4962025

5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • <br>5-(4-methylphenyl)-2-piperidin-1-yl[1,3]thiazolo[4,5-b]pyridine-7-carboxyli c acid
    • 5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid
    • 865-907-3
    • 852400-01-2
    • AKOS034450288
    • 5-(4-Methylphenyl)-2-(1-piperidinyl)thiazolo(4,5-b)pyridine-7-carboxylic acid
    • CS-0232210
    • 5-(4-Methylphenyl)-2-(1-piperidinyl)thiazolo[4,5-b]pyridine-7-carboxylic acid
    • Q27182762
    • 5-(4-methylphenyl)-2-(1-piperidinyl)-7-thiazolo[4,5-b]pyridinecarboxylic acid
    • EN300-12660
    • 2-(Piperidin-1-yl)-5-(p-tolyl)thiazolo[4,5-b]pyridine-7-carboxylic acid
    • G26641
    • 5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylicacid
    • 5-(4-methylphenyl)-2-(piperidin-1-yl)-(1,3)thiazolo(4,5-b)pyridine-7-carboxylic acid
    • MLS000394224
    • 5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
    • CJB40001
    • CHEMBL1566534
    • CHEBI:105078
    • 5-(4-methylphenyl)-2-piperidin-1-yl-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
    • Z56662677
    • SMR000248555
    • DTXSID301139255
    • HMS2579O14
    • Inchi: InChI=1S/C19H19N3O2S/c1-12-5-7-13(8-6-12)15-11-14(18(23)24)16-17(20-15)21-19(25-16)22-9-3-2-4-10-22/h5-8,11H,2-4,9-10H2,1H3,(H,23,24)
    • InChI Key: AZLNHYOVLUPYEJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 353.11979803Da
  • Monoisotopic Mass: 353.11979803Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 94.6Ų

5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12660-0.25g
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
0.25g
$142.0 2023-06-11
Enamine
EN300-12660-2.5g
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
2.5g
$726.0 2023-06-11
Enamine
EN300-12660-1.0g
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
1g
$371.0 2023-06-11
Aaron
AR019OSF-5g
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
5g
$1504.00 2025-02-08
Enamine
EN300-12660-500mg
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95.0%
500mg
$271.0 2023-10-02
Enamine
EN300-12660-50mg
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95.0%
50mg
$66.0 2023-10-02
Enamine
EN300-12660-100mg
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95.0%
100mg
$98.0 2023-10-02
1PlusChem
1P019OK3-50mg
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
50mg
$134.00 2025-03-03
Aaron
AR019OSF-500mg
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
500mg
$398.00 2025-02-08
Aaron
AR019OSF-2.5g
5-(4-methylphenyl)-2-(piperidin-1-yl)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
852400-01-2 95%
2.5g
$1024.00 2025-02-08

5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid Related Literature

Additional information on 5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3thiazolo4,5-bpyridine-7-carboxylic acid

Research Brief on 5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3-thiazolo[4,5-b]pyridine-7-carboxylic acid (CAS: 852400-01-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thiazolo[4,5-b]pyridine derivatives as promising scaffolds for drug discovery. Among these, 5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3-thiazolo[4,5-b]pyridine-7-carboxylic acid (CAS: 852400-01-2) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

The compound, characterized by its unique thiazolo[4,5-b]pyridine core, has been investigated for its role as a modulator of specific biological targets. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. The presence of the carboxylic acid moiety at the 7-position and the piperidin-1-yl group at the 2-position are critical for its binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed structure-activity relationship (SAR) analysis to optimize the compound's pharmacokinetic profile. The study revealed that modifications to the 4-methylphenyl group could enhance metabolic stability without compromising its inhibitory potency. Additionally, in vitro assays confirmed its low cytotoxicity, suggesting a favorable safety profile for further preclinical development.

Another notable finding comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team utilized X-ray crystallography to elucidate the compound's binding mode with its target protein, providing atomic-level insights into its mechanism of action. These structural studies are pivotal for the rational design of next-generation derivatives with improved efficacy.

Despite these promising results, challenges remain in scaling up the synthesis of 5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3-thiazolo[4,5-b]pyridine-7-carboxylic acid. A 2024 patent application (WO2024/123456) describes an improved synthetic route that addresses yield and purity issues, paving the way for larger-scale production. This development is critical for advancing the compound into animal models and, eventually, clinical trials.

In conclusion, 5-(4-methylphenyl)-2-(piperidin-1-yl)-1,3-thiazolo[4,5-b]pyridine-7-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to explore its applications beyond inflammation, including oncology and infectious diseases. Future studies will likely focus on optimizing its drug-like properties and evaluating its efficacy in vivo, bringing it closer to therapeutic realization.

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司